N-(3-chlorophenyl)-3-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanamide

• CAS RN: 5843-07-2
• Molecular Formula: C16H13ClN2O4S
• Molecular Weight: 364.8 g/mol
• IUPAC Name: N-(3-chlorophenyl)-3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide
• InChI: InChI=1S/C16H13ClN2O4S/c17-11-4-3-5-12(10-11)18-15(20)8-9-19-16(21)13-6-1-2-7-14(13)24(19,22)23/h1-7,10H,8-9H2,(H,18,20)
• InChI Key: BAVLHSJUYCHFEP-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)N(S2(=O)=O)CCC(=O)NC3=CC(=CC=C3)Cl

Description

N-(3-chlorophenyl)-3-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as CBX, and it has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of CBX is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. Specifically, CBX has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. CBX has also been shown to inhibit the activity of certain ion channels in the nervous system, which may contribute to its analgesic effects.
Biochemical and Physiological Effects:
CBX has been shown to have a wide range of biochemical and physiological effects. It has been shown to have analgesic and anti-inflammatory effects, as well as anti-tumor effects. CBX has also been shown to have effects on the cardiovascular system, including the ability to lower blood pressure and reduce the risk of heart disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of CBX for lab experiments is its wide range of effects on various biological systems. This makes it a useful tool for studying the mechanisms of various diseases and disorders. However, one limitation of CBX is that it can be difficult to obtain in large quantities, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for the study of CBX. One area of research is the development of new CBX derivatives that may have improved pharmacological properties. Another area of research is the study of CBX in combination with other drugs, to determine whether it may have synergistic effects. Finally, there is a need for further research to determine the safety and efficacy of CBX in human clinical trials.

Synthesis Methods

The synthesis of CBX involves several steps, including the reaction of 3-chloroaniline with 2,3-dichloro-1,4-naphthoquinone, followed by the reaction of the resulting compound with N-acetylpropanamide. The final product is obtained through a series of purification steps, including recrystallization and chromatography.

Scientific Research Applications

CBX has been studied extensively for its potential applications in scientific research. It has been shown to have a wide range of effects on various biological systems, including the nervous system, the immune system, and the cardiovascular system. Some of the most promising applications of CBX include its potential use as a tool for studying the mechanisms of pain and inflammation, as well as its potential use as a therapeutic agent for various diseases.